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For Researchers, Scientists, and Drug Development Professionals

Introduction
p,p'-Diazidostilbene is a homobifunctional photo-activatable crosslinking agent used to study

protein-protein interactions. Upon activation by ultraviolet (UV) light, its two azide groups form

highly reactive nitrene intermediates that can covalently bind to proximal amino acid residues,

thus "trapping" interacting proteins. This application note provides a detailed protocol for

utilizing p,p'-diazidostilbene in crosslinking experiments, from experimental design to

downstream analysis by mass spectrometry.

The stilbene backbone of the molecule provides a defined spacer length, making it a useful tool

for probing spatial arrangements within protein complexes. The photo-activated nature of the

crosslinking reaction allows for precise temporal control, enabling researchers to capture

interactions at specific moments in a biological process.

Mechanism of Action
Upon exposure to UV light, typically in the range of 250-370 nm, the azide groups of p,p'-
diazidostilbene lose molecular nitrogen (N₂) to generate highly reactive nitrene intermediates.

[1][2][3] These nitrenes can then undergo a variety of insertion reactions with C-H, N-H, and O-

H bonds of nearby amino acid residues, forming stable covalent crosslinks.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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